Cas no 1932095-36-7 (tert-butyl (2R)-2-[(1R)-1-hydroxyethyl]piperazine-1-carboxylate)

• Product Name: tert-butyl (2R)-2-[(1R)-1-hydroxyethyl]piperazine-1-carboxylate
• CAS No: 1932095-36-7
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• MDL: MFCD26792455
• CID: 5141207
• PubChem ID: 53338750
• Update Time: 2026-03-03

tert-butyl (2R)-2-[(1R)-1-hydroxyethyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-1-Boc-2-((R)-1-hydroxyethyl)piperazine
• tert-Butyl (R)-2-((R)-1-hydroxyethyl)piperazine-1-carboxylate
• tert-butyl (2R)-2-[(1R)-1-hydroxyethyl]piperazine-1-carboxylate
• (R)-tert-Butyl 2-((R)-1-hydroxyethyl)piperazine-1-carboxylate
• rel-tert-Butyl (R)-2-((R)-1-hydroxyethyl)piperazine-1-carboxylate
• CS-0197587
• MFCD26792455
• AKOS027331459
• 1932095-36-7
• AS-40682

• MDL： MFCD26792455
• Inchi： 1S/C11H22N2O3/c1-8(14)9-7-12-5-6-13(9)10(15)16-11(2,3)4/h8-9,12,14H,5-7H2,1-4H3/t8-,9-/m1/s1
• InChI Key： LSGOFQGBDCLROP-RKDXNWHRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCNC[C@@H]1[C@H](O)C

Computed Properties

• Exact Mass: 230.16304257g/mol
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl (2R)-2-[(1R)-1-hydroxyethyl]piperazine-1-carboxylate

Introduction to Tert-butyl (2R)-2-[(1R)-1-hydroxyethyl]piperazine-1-carboxylate (CAS No. 1932095-36-7)

Tert-butyl (2R)-2-[(1R)-1-hydroxyethyl]piperazine-1-carboxylate, identified by its CAS number 1932095-36-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class of chemicals, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of tert-butyl (2R)-2-[(1R)-1-hydroxyethyl]piperazine-1-carboxylate make it a promising candidate for further investigation in various medical and scientific contexts.

The molecular structure of this compound incorporates a tert-butyl group, which is known for its steric hindrance properties, and a chiral center at the 2-position of the piperazine ring. This chiral configuration, specifically the (2R) and (1R) designations, is crucial in determining its pharmacological properties and interactions with biological targets. The presence of a hydroxyethyl group at the 1-position adds another layer of complexity, influencing both the solubility and reactivity of the molecule.

In recent years, there has been growing interest in piperazine derivatives due to their potential as pharmacophores in drug design. The specific arrangement of functional groups in tert-butyl (2R)-2-[(1R)-1-hydroxyethyl]piperazine-1-carboxylate suggests that it may exhibit unique interactions with biological receptors and enzymes. This has prompted researchers to explore its potential applications in treating various diseases, including neurological disorders and infectious diseases.

One of the most exciting areas of research involving this compound is its potential as a precursor or intermediate in the synthesis of more complex pharmaceutical agents. The chiral purity and structural integrity of tert-butyl (2R)-2-[(1R)-1-hydroxyethyl]piperazine-1-carboxylate make it an ideal candidate for use in enantioselective synthesis, where the goal is to produce drugs with high enantiomeric purity. This is particularly important in medicine, where different enantiomers of a drug can have vastly different biological effects.

The pharmaceutical industry has been increasingly focusing on developing drugs with improved efficacy and reduced side effects. Piperazine derivatives, including tert-butyl (2R)-2-[(1R)-1-hydroxyethyl]piperazine-1-carboxylate, offer a versatile scaffold for creating such drugs. Recent studies have shown that modifications to the piperazine ring can significantly alter the pharmacokinetic properties of a compound, making it more suitable for therapeutic use. For instance, studies have demonstrated that certain piperazine derivatives can enhance blood-brain barrier penetration, which is crucial for treating central nervous system disorders.

In addition to its potential as a drug intermediate, tert-butyl (2R)-2-[(1R)-1-hydroxyethyl]piperazine-1-carboxylate has also been explored for its role in chemical biology research. The ability to precisely control the stereochemistry of this compound allows researchers to study the impact of chirality on biological processes. This kind of research is essential for understanding how molecules interact with living systems at a molecular level and can lead to the development of new diagnostic tools and therapeutic strategies.

The synthesis of tert-butyl (2R)-2-[(1R)-1-hydroxyethyl]piperazine-1-carboxylate presents several challenges due to its complex stereochemistry. However, advances in synthetic chemistry have made it possible to produce this compound with high yield and purity. Techniques such as asymmetric catalysis and chiral resolution have been particularly useful in achieving the desired stereoisomer. These methods not only improve the efficiency of synthesis but also reduce costs, making it more feasible for large-scale production.

The safety profile of tert-butyl (2R)-2-[(1R)-1-hydroxyethyl]piperazine-1-carboxylate is another critical aspect that has been thoroughly investigated. Preliminary studies have shown that this compound exhibits low toxicity when tested in vitro and in animal models. However, further research is needed to fully understand its safety profile in humans. This includes long-term studies to assess any potential cumulative effects or side reactions that might occur with repeated exposure.

The regulatory landscape for new pharmaceutical compounds like tert-butyl (2R)-2-[(1R)-1-hydroxyethyl]piperazine-1-carboxylate is stringent but well-established. Regulatory agencies require extensive testing to ensure that new drugs are safe and effective before they can be approved for clinical use. The process involves multiple phases of clinical trials, starting from small-scale human trials to larger-scale studies involving thousands of patients. This rigorous process ensures that only compounds with proven benefits are made available to patients.

In conclusion, tert-butyl (2R)-2-[(1R)-1-hydroxyethyl]piperazine-1-carboxylate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a building block for more complex drugs and its potential use in chemical biology research highlight its importance in advancing medical science. As research continues, we can expect to see even more innovative applications for this compound, ultimately benefiting patients worldwide.